Cas no 1807095-74-4 (3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine)
3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine
-
- Inchi: 1S/C8H6F2IN3/c9-8(10)7-5(3-13)4(2-12)1-6(11)14-7/h1,8H,3,13H2
- InChI Key: MJRYNYJAPSHYPV-UHFFFAOYSA-N
- SMILES: IC1=CC(C#N)=C(CN)C(C(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- XLogP3: 0.8
- Topological Polar Surface Area: 62.7
3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029042593-250mg |
3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine |
1807095-74-4 | 97% | 250mg |
$950.40 | 2022-03-31 | |
| Alichem | A029042593-500mg |
3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine |
1807095-74-4 | 97% | 500mg |
$1,564.80 | 2022-03-31 | |
| Alichem | A029042593-1g |
3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine |
1807095-74-4 | 97% | 1g |
$2,950.20 | 2022-03-31 |
3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine
Research Briefing on 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine (CAS: 1807095-74-4)
3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine (CAS: 1807095-74-4) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including an aminomethyl group, cyano substitution, difluoromethyl group, and an iodine atom at the 6-position, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug discovery.
The synthesis of 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine has been optimized to achieve high yields and purity, as reported in recent publications. The compound's structural complexity necessitates multi-step synthetic routes, often involving palladium-catalyzed cross-coupling reactions and selective functional group transformations. Researchers have highlighted the importance of the iodine substituent, which serves as a versatile handle for further derivatization via metal-catalyzed reactions, making this compound a valuable building block in medicinal chemistry.
In terms of biological activity, preliminary studies suggest that 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine exhibits inhibitory effects on certain kinase targets, which are implicated in various disease pathways. The presence of the difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and bioavailability in drug-like molecules. Recent in vitro assays have demonstrated moderate to strong activity against specific cancer cell lines, prompting further investigation into its mechanism of action.
One of the most exciting developments is the potential application of this compound in the development of targeted therapies. Its unique chemical structure allows for precise modifications that can fine-tune its pharmacological profile. Researchers are exploring its use as a scaffold for the design of novel kinase inhibitors, with particular interest in its selectivity profile compared to existing drugs in this class. The iodine atom at the 6-position offers opportunities for radio-labeling, opening doors for diagnostic applications in addition to therapeutic ones.
Recent patent filings indicate growing commercial interest in 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine and its derivatives. Several pharmaceutical companies have included this compound in their drug discovery pipelines, particularly for oncology and inflammatory diseases. The compound's CAS number (1807095-74-4) has appeared in multiple drug candidate disclosures, suggesting its importance as a key intermediate in modern drug development.
Looking ahead, researchers are focusing on structure-activity relationship (SAR) studies to optimize the biological activity of derivatives based on this core structure. Computational modeling and molecular docking studies are being employed to predict binding modes with target proteins, guiding the design of more potent and selective analogs. The compound's potential as a versatile building block for diverse therapeutic applications makes it a subject of intense research interest in the chemical biology community.
1807095-74-4 (3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)